K2S2O8-mediated regio- and stereo-selective thiocyanation of enamides with NH4SCN†
Organic & Biomolecular Chemistry Pub Date: 2021-02-26 DOI: 10.1039/D1OB00156F
Abstract
A direct and straightforward thiocyanation of enamides with NH4SCN under metal-free conditions has been accomplished. A variety of (E)-β-thiocyanoenamides are readily produced in a regio- and stereo-selective manner. The protocol features mild reaction conditions, good functional group tolerance and operational simplicity. The potential utility of this strategy was further demonstrated by transformation of thiocyanate into thiotetrazole-containing compounds and a Pd-catalyzed cross-coupling reaction to afford six- or seven-membered sulfur-containing heterocycles. Mechanistic insights into the reaction indicate that the reaction may proceed via a radical mechanism.
Recommended Literature
- [1] Investigation of the performance of cross-linked poly(acrylic acid) and poly(methacrylic acid) as efficient adsorbents in SPE columns for simultaneous preconcentration of tricyclic antidepressants in water samples
- [2] Harnessing photocatalytic and electrochemical approaches for C–H bond trifluoromethylation and fluoroalkylation
- [3] Sugar complexation to silicone boronic acids†
- [4] Hierarchical flake-like Bi2MoO6/TiO2 bilayer films for visible-light-induced self-cleaning applications†
- [5] A cobalt oxyhydroxide-modified upconversion nanosystem for sensitive fluorescence sensing of ascorbic acid in human plasma†
- [6] Tussah silkmoth pupae improve anti-tumor properties of Cordyceps militaris (L.) Link by increasing the levels of major metabolite cordycepin†
- [7] Correction: Ni2+ chemistry in pathogens – a possible target for eradication
- [8] Cu/TCH-pr@SBA-15 nano-composite: a new organometallic catalyst for facile three-component synthesis of 4-arylidene-isoxazolidinones†
- [9] Selective detection of hydrogen peroxide vapours using azo dyes
- [10] A test-paper method for the determination of tolylene di-isocyanate vapour in air
Journal Name：Organic & Biomolecular Chemistry
Research Products
-
CAS no.: 111900-32-4
-
CAS no.: 13291-68-4
